Cas no 84538-49-8 (Benzaldehyde, 2-(1-piperidinylcarbonyl)- (ACI))

• Product Name: Benzaldehyde, 2-(1-piperidinylcarbonyl)- (ACI)
• CAS No: 84538-49-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2855931
• PubChem ID: 13065824
• Update Time: 2025-07-25

Benzaldehyde, 2-(1-piperidinylcarbonyl)- (ACI) Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperidinylcarbonyl)benzaldehyde (ACI)
• Piperidine, 1-(2-formylbenzoyl)- (9CI)
• 2-(Piperidine-1-carbonyl)benzaldehyde
• 2-(1-PIPERIDINYLCARBONYL)-BENZALDEHYDE
• MFCD16037343
• EN300-6736678
• P2750
• Z1067995168
• starbld0015658
• 84538-49-8
• SCHEMBL22551122
• Benzaldehyde, 2-(1-piperidinylcarbonyl)- (ACI)

• Inchi： 1S/C13H15NO2/c15-10-11-6-2-3-7-12(11)13(16)14-8-4-1-5-9-14/h2-3,6-7,10H,1,4-5,8-9H2
• InChI Key： MSMQOKAJYOPMIZ-UHFFFAOYSA-N
• SMILES： O=CC1C(C(N2CCCCC2)=O)=CC=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų

Additional information on Benzaldehyde, 2-(1-piperidinylcarbonyl)- (ACI)

Comprehensive Overview of Benzaldehyde, 2-(1-piperidinylcarbonyl)- (CAS No. 84538-49-8)

Benzaldehyde, 2-(1-piperidinylcarbonyl)-, also known by its CAS No. 84538-49-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound, often referred to as 2-(1-Piperidinylcarbonyl)benzaldehyde, is a derivative of benzaldehyde, featuring a piperidine carbonyl moiety at the 2-position. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Benzaldehyde, 2-(1-piperidinylcarbonyl)- combines the aromaticity of benzaldehyde with the versatility of the piperidine ring, offering a wide range of reactivity. This dual functionality allows it to participate in numerous chemical reactions, including condensation, nucleophilic addition, and cyclization, making it a sought-after building block in organic synthesis. Researchers and chemists often explore its potential in creating novel compounds with applications in drug discovery and material science.

In recent years, the demand for Benzaldehyde, 2-(1-piperidinylcarbonyl)- has surged due to its role in the development of pharmaceutical intermediates and agrochemical formulations. Its ability to act as a precursor for heterocyclic compounds has made it a focal point in the design of new therapeutic agents. For instance, it has been investigated for its potential in synthesizing compounds with anti-inflammatory, antimicrobial, and antioxidant properties, aligning with the growing interest in green chemistry and sustainable drug development.

One of the key trends driving interest in CAS No. 84538-49-8 is the shift toward precision medicine and targeted therapies. As researchers seek to develop more effective and less toxic drugs, intermediates like Benzaldehyde, 2-(1-piperidinylcarbonyl)- play a critical role in enabling the synthesis of tailored molecules. Its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, further enhances its appeal in high-throughput and automated drug discovery platforms.

Another area where Benzaldehyde, 2-(1-piperidinylcarbonyl)- shines is in the field of flavor and fragrance chemistry. The compound's aromatic backbone and functional group diversity make it a candidate for creating novel scent molecules and flavor enhancers. With consumers increasingly favoring natural-like and eco-friendly ingredients, this compound's potential to contribute to sustainable fragrance formulations is a topic of ongoing research.

From a regulatory standpoint, Benzaldehyde, 2-(1-piperidinylcarbonyl)- is generally regarded as safe for use in controlled industrial and laboratory settings. However, like all chemicals, it requires proper handling and storage to ensure safety. Manufacturers and researchers are advised to adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) when working with this compound to minimize risks and ensure consistent quality.

The synthesis of Benzaldehyde, 2-(1-piperidinylcarbonyl)- typically involves the reaction of 2-formylbenzoic acid with piperidine in the presence of a coupling agent. Advances in catalytic methods and solvent-free reactions have improved the efficiency and environmental footprint of its production. These innovations align with the broader industry push toward green synthesis and waste reduction, addressing concerns about sustainability and resource efficiency.

In the context of intellectual property and patent literature, CAS No. 84538-49-8 has been referenced in several patents related to pharmaceutical compositions and chemical processes. This underscores its commercial importance and the ongoing efforts to explore its applications. Companies and academic institutions continue to investigate its potential, often in collaboration, to unlock new uses and optimize existing methodologies.

For those seeking to purchase or work with Benzaldehyde, 2-(1-piperidinylcarbonyl)-, it is essential to source it from reputable suppliers who provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS). Quality assurance is paramount, especially when the compound is intended for use in sensitive applications like drug development or food additives.

Looking ahead, the future of Benzaldehyde, 2-(1-piperidinylcarbonyl)- appears promising, with its applications likely to expand as new synthetic routes and functional derivatives are discovered. Its role in advancing biocompatible materials and smart polymers is an emerging area of interest, reflecting the compound's adaptability to cutting-edge scientific challenges.

In summary, Benzaldehyde, 2-(1-piperidinylcarbonyl)- (CAS No. 84538-49-8) is a versatile and valuable chemical intermediate with broad applications across multiple industries. Its unique properties, combined with the growing emphasis on sustainability and innovation, position it as a compound of enduring relevance in the scientific and industrial communities.